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Compound of Interest

Compound Name: 1,4-Butanediol dimethacrylate

Cat. No.: B7799538 Get Quote

An In-Depth Technical Guide to 1,4-Butanediol Dimethacrylate (BDDMA)

Introduction: The Role of BDDMA in Polymer
Science
1,4-Butanediol dimethacrylate (BDDMA) is a difunctional methacrylic monomer that serves

as a cornerstone in the synthesis of crosslinked polymers.[1] Its molecular architecture,

featuring a flexible four-carbon diol backbone terminated by two reactive methacrylate groups,

makes it an exceptionally versatile crosslinking agent.[2] This structure allows BDDMA to form

rigid, three-dimensional polymer networks upon polymerization, a characteristic that is

leveraged across a multitude of high-performance applications.[2][3] From enhancing the

mechanical durability of dental composites to providing chemical resistance in industrial

coatings and adhesives, BDDMA is a critical component for developing materials with tailored

physical properties.[3] This guide provides a comprehensive overview of the core physical

properties of BDDMA, the causal relationships between these properties and their function, and

the practical methodologies for its application.

Core Physical and Chemical Properties
The utility of BDDMA in various scientific and industrial applications is directly governed by its

fundamental physical and chemical characteristics. These properties influence its behavior

during formulation, polymerization, and the performance of the final material.
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Property Value Source(s)

Chemical Formula C₁₂H₁₈O₄ [2]

Molecular Weight 226.27 g/mol [4]

CAS Number 2082-81-7 [2][5]

Appearance
Clear, colorless to slightly

yellow liquid
[5][6]

Odor Slight, ester-like [7]

Density 1.023 g/mL at 25 °C [5]

Boiling Point
132-134 °C at 4-5 mmHg

(hPa)
[5][8]

Melting Point -23 °C to -117 °C (lit.) [5][6][8]

Refractive Index (n20/D) 1.456 [3][5]

Viscosity
5.29 mm²/s; 6.5 mPa·s at 20

°C
[5][7]

Water Solubility 243 mg/L at 20 °C (Moderate) [5][6]

Vapor Pressure
0.1 Pa at 20 °C; 430 mmHg at

25 °C
[5][6]

Flash Point 113 °C to 139 °C [6][8]

LogP (Octanol/Water) 3.1 at 20 °C [5][6]

Causality and Implications of Key Physical
Properties
Understanding the "why" behind the data is critical for effective material design. The physical

properties of BDDMA are not merely numbers; they are determinants of its function as a high-

performance crosslinking monomer.
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Low Viscosity and High Solvency: BDDMA's relatively low viscosity is a significant advantage

in formulation science.[6] It allows BDDMA to act as a reactive diluent, reducing the viscosity

of resin systems to improve handling, wetting of fillers, and ease of application without

introducing non-reactive solvents that must be removed later. Its high solvency enables the

dissolution of other monomers, initiators, and additives, leading to homogenous formulations.

[6]

Difunctionality and Crosslinking: The presence of two methacrylate groups is the most critical

feature of BDDMA.[1] During free-radical polymerization, both ends of the molecule can

react and become incorporated into different growing polymer chains. This creates chemical

bridges, or crosslinks, between the chains, transforming what would be a collection of linear

polymers (a thermoplastic) into a single, covalently bonded network (a thermoset). This

network structure is the source of the enhanced mechanical and chemical properties of the

final material.[2]

Impact on Mechanical Properties: The formation of a highly crosslinked network directly

imparts increased hardness, rigidity, and wear resistance to the resulting polymer.[2][3] This

is why BDDMA is a favored component in dental composites, which must withstand

significant mechanical stress.[1][3] The flexible butanediol backbone provides a degree of

toughness and impact resistance, balancing the rigidity conferred by the high crosslink

density.[2]

Boiling Point and Volatility: With a high boiling point and low vapor pressure, BDDMA has low

volatility.[6] This is crucial for reducing volatile organic compound (VOC) emissions during

processing and ensures compositional stability in formulations, particularly in applications

like UV-cured coatings and 3D printing resins where the material may be exposed to ambient

conditions for extended periods.

Polymerization Workflow and Experimental Protocol
BDDMA is typically polymerized via a free-radical mechanism, which can be initiated by thermal

energy, light (photopolymerization), or a redox reaction.[1] Photopolymerization is particularly

common in dental and 3D printing applications.[3]

Workflow: Free-Radical Crosslinking Polymerization
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The diagram below illustrates the key stages of polymer network formation using BDDMA. The

process begins with the generation of free radicals from an initiator, which then attack the

methacrylate double bonds, propagating the polymer chains. The difunctional nature of BDDMA

ensures that these chains are interconnected into a stable 3D network.
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Caption: Workflow for the photopolymerization of BDDMA.
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Protocol: Example Photopolymerization of a BDDMA-
Based Resin
This protocol describes a self-validating system for creating a crosslinked polymer, typical for

dental resin or photopolymer applications. The causality behind each step is explained.

Formulation Preparation:

Action: In an amber glass vial to protect from ambient light, combine 99% (w/w) 1,4-
Butanediol dimethacrylate (BDDMA) with 1% (w/w) of a suitable photoinitiator system

(e.g., 0.5% camphorquinone and 0.5% ethyl-4-(dimethylamino)benzoate).

Causality: BDDMA is the monomer that will form the polymer network. The photoinitiator

system is essential; camphorquinone absorbs light energy (typically blue light, ~470 nm) to

become excited, and the co-initiator (amine) donates a hydrogen atom to create the highly

reactive free radicals that start the polymerization.[1]

Homogenization:

Action: Gently mix the formulation using a magnetic stirrer or vortex mixer in a dark

environment until the photoinitiator is fully dissolved and the solution is homogenous.

Avoid introducing air bubbles.

Causality: A homogenous mixture ensures that initiation and subsequent polymerization

will occur uniformly throughout the material, preventing the formation of weak spots or

areas with uncured monomer. Oxygen from air bubbles can inhibit free-radical

polymerization, so its exclusion is critical for achieving a complete cure.

Application and Curing:

Action: Dispense the resin into a mold or onto a substrate. Expose the resin to a high-

intensity light source of the appropriate wavelength (e.g., a dental curing light or a UV LED

lamp) for a specified duration (e.g., 20-60 seconds).

Causality: The light energy activates the photoinitiator, triggering the rapid conversion of

the liquid monomer into a solid, crosslinked polymer. The cure depth and time depend on

the light intensity and the opacity of the formulation.
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Validation of Cure:

Action: After curing, test the surface hardness using a durometer or a scratch test. The

surface should be hard and tack-free.

Causality: A tack-free surface indicates that the polymerization at the air-interface, where

oxygen inhibition is highest, has proceeded sufficiently. A consistent hardness reading

confirms a successful and uniform crosslinking process throughout the bulk material.

Storage Considerations:

Action: Store the unpolymerized monomer, which contains an inhibitor like 4-

Methoxyphenol (MEHQ), in a cool, dark, and dry place (2-8°C is often recommended).[3]

[8]

Causality: The inhibitor prevents spontaneous polymerization caused by exposure to heat,

light, or contaminants during storage, ensuring the monomer's stability and reactivity for its

intended use.[3][9]

Authoritative Grounding and Safety
BDDMA is a widely used industrial chemical with a well-characterized safety profile. It is

considered a moderate skin sensitizer and may cause an allergic skin reaction.[6] It can also

cause skin and serious eye irritation.[10][11] Therefore, proper handling is essential.

Personal Protective Equipment (PPE): Always use nitrile gloves, safety glasses with side-

shields, and a lab coat when handling BDDMA.[6][10]

Ventilation: Work in a well-ventilated area to avoid inhaling vapors.[10]

Storage: Store in a tightly closed container in a cool (2-8°C), dry, and well-ventilated place

away from light and heat to prevent premature polymerization.[8][10]

Conclusion
1,4-Butanediol dimethacrylate's value as a polymer building block is firmly rooted in its

physical properties. Its low viscosity, low volatility, and, most importantly, its difunctional nature

enable the creation of robust, highly crosslinked materials. By understanding the direct
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relationship between its molecular structure and its macroscopic function, researchers and

developers can effectively harness BDDMA to engineer advanced polymers for demanding

applications in medicine, dentistry, and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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